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Compound of Interest

Compound Name: Titanium(4+) decan-1-olate

CAS No.: 83877-93-4

Cat. No.: B12649437

Get Quote

Executive Summary
Titanium(IV) decan-1-olate (

) represents a critical intersection between organometallic chemistry and materials science.
Unlike its lower homologues (ethoxide, isopropoxide), the decanolate derivative combines the
high Lewis acidity of the titanium center with the significant steric and hydrophobic bulk of four
decyl chains. This guide dissects its molecular geometry, oligomeric behavior, and synthesis,
providing a roadmap for researchers utilizing this precursor in controlled sol-gel processes and
lipophilic drug delivery systems.

Molecular Architecture and Geometry
The Coordination Dilemma: Monomer vs. Oligomer
To understand the reactivity of Titanium(IV) decan-1-olate, one must abandon the simplistic

view of a static tetrahedral molecule. While the formal oxidation state is +4 and the coordination

number in a vacuum would be 4, the high electrophilicity of the

center drives an expansion of the coordination sphere.
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Idealized Monomer: In the gas phase or at high dilution in non-polar solvents, the molecule

adopts a distorted tetrahedral (

) geometry.

The Oligomeric Reality: In the liquid phase or concentrated solution, titanium alkoxides

derived from primary alcohols (like decan-1-ol) undergo oligomerization. The oxygen atoms

of the alkoxide ligands act as bridges between titanium centers, donating lone pairs to empty

d-orbitals of adjacent metals.

For

, the dominant species is often a trimer

or tetramer

, where the titanium atoms achieve a coordination number of 6 (octahedral geometry).

The Decyl Chain Effect (Steric vs. Electronic)
The decyl chain (

) introduces specific physicochemical constraints:

Hydrophobic Shielding: The long alkyl chains create a lipophilic shell around the Ti-O core.

This retards the rate of hydrolysis compared to Titanium Ethoxide, allowing for more

controlled nucleation in sol-gel applications.

Viscosity & Packing: Unlike the solid Titanium Stearate, Titanium Decanolate is typically a

highly viscous liquid at room temperature. The

chains are flexible enough to prevent rigid crystallization but long enough to induce
significant van der Waals entanglement.

Structural Equilibrium Diagram
The following diagram illustrates the dynamic equilibrium between the monomeric species and

the stable trimeric cluster common to primary titanium alkoxides.
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Figure 1: The equilibrium shifts toward the trimer in standard conditions, driven by the metal's

drive to satisfy octahedral coordination.

Synthesis and Purification Protocol
Objective: Synthesize high-purity Titanium(IV) decan-1-olate via Alcoholysis

(Transesterification). Precursor: Titanium(IV) Isopropoxide (TTIP).[1][2] Reaction:

Experimental Workflow
Safety Note: All steps must be performed under an inert atmosphere (Argon/Nitrogen) using

Schlenk line techniques or a Glovebox. Ti-alkoxides are extremely moisture-sensitive.
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Step Operation Critical Parameter
Causality/Reasonin
g

1 Reagent Prep

Dry Decan-1-ol over

3Å Molecular Sieves

(24h).

Water impurity leads

to irreversible

formation of

oligomers

(cloudiness).

2 Mixing

Combine TTIP (1 eq)

and Decan-1-ol (4.05

eq) in dry Toluene.

A slight excess of

decanol pushes the

equilibrium to the right

(Le Chatelier’s

principle).

3 Reaction
Reflux at 85°C for 2

hours.

Provides activation

energy for ligand

exchange.

4 Distillation

Slow distillation of

Isopropanol/Toluene

azeotrope.

Removal of the

volatile byproduct

(iPrOH, bp 82°C)

drives the reaction to

completion.

5 Purification
Vacuum stripping

(10^-3 mbar) at 60°C.

Removes residual

solvent and unreacted

decanol.

6 Storage
Store in amber glass

under Argon.

Prevents photo-

degradation and

hydrolysis.

Synthesis Logic Map
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Figure 2: Step-by-step transesterification pathway ensuring complete ligand exchange.

Physicochemical Characterization
To validate the structure, the following analytical signatures are required.

Nuclear Magnetic Resonance (NMR)
NMR (

):
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Look for the disappearance of the septet at

4.5 ppm (Isopropoxide CH).

Diagnostic Signal: The

-methylene protons (

) of the decyl chain will appear as a triplet shifted downfield (approx

4.2–4.4 ppm) compared to free decanol (

3.6 ppm).

Broadening: Signals may appear broad due to the fluxional exchange between bridging

and terminal alkoxide groups in the oligomer.

FTIR Spectroscopy[3]
Ti-O Stretch: Strong absorption bands in the 600–500 cm

region indicate the formation of the Ti-O core.

Absence of OH: A broad band at 3300 cm

indicates moisture contamination (hydrolysis) or unreacted alcohol. A pure product shows no
OH stretch.

Reactivity: The Hydrolysis Trap
The utility of Titanium(IV) decan-1-olate in drug delivery and materials science lies in its

controlled hydrolysis.

Mechanism:

The highly electronegative oxygen of water attacks the electropositive Titanium center.

The "Decyl Brake": Unlike Titanium Ethoxide, which hydrolyzes instantly upon contact with air

(forming a crust), the decanolate hydrolyzes slowly. The long
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chains act as a steric barrier, slowing the diffusion of water molecules to the metal center. This
allows for the formation of stable sols rather than immediate precipitates, a crucial feature for
coating drug-eluting stents or forming uniform nanoparticles.
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Figure 3: Controlled hydrolysis pathway facilitated by steric hindrance of the decyl chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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